1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one

• IUPAC Name: 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-(4-chlorophenoxy)-2-methylpropan-1-one
• InChI: InChI=1S/C25H26ClN7O2/c1-25(2,35-20-10-8-19(26)9-11-20)24(34)32-14-12-31(13-15-32)22-21-23(28-17-27-22)33(30-29-21)16-18-6-4-3-5-7-18/h3-11,17H,12-16H2,1-2H3
• InChI Key: VLQPWPJNLGHUDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)OC5=CC=C(C=C5)Cl
• Molecular Formula: C25H26ClN7O2
• Molecular Weight: 492.0 g/mol

Description

1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C25H26ClN7O2 and its molecular weight is 491.98. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines and triazolopyrimidines, involves reactions with various reagents to obtain novel compounds with potential for further chemical modification and study. These synthesis processes are crucial for developing new pharmaceuticals and understanding chemical properties of related compounds (El-Agrody et al., 2001).

Biological Evaluation

• New thiazolopyrimidines and their derivatives have been prepared as potential antimicrobial and antitumor agents. Some compounds exhibited promising antimicrobial activity, highlighting the pharmaceutical relevance of these heterocyclic compounds (Said et al., 2004).
• A study on the synthesis of triazolopyrimidines and related compounds for antihypertensive activity revealed that specific derivatives showed promising results, suggesting the potential for developing new antihypertensive drugs (Bayomi et al., 1999).

Antiparasitic and Antimicrobial Activities

• Research on triazolopyrimidin-based complexes demonstrated significant in vitro and in vivo antiparasital activity against Trypanosoma cruzi, surpassing the commonly used drug for Chagas disease treatment, benznidazole. This indicates the potential for developing new treatments for parasitic infections (Caballero et al., 2011).